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Compound of Interest

Compound Name: 2,2-dihydroxyacetic Acid

Cat. No.: B7802653 Get Quote

An In-depth Technical Guide to 2,2-Dihydroxyacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dihydroxyacetic acid, also

known as glyoxylic acid monohydrate. It covers its fundamental chemical properties, biological

significance, and practical applications in research and development, with a focus on data

presentation and experimental methodologies.

Core Chemical Identifiers
CAS Number: 563-96-2[1][2][3][4][5]

Molecular Formula: C₂H₄O₄[1][2][3][5]

Physicochemical and Structural Data
The quantitative properties of 2,2-dihydroxyacetic acid are summarized in the table below,

providing a foundational dataset for experimental design and computational modeling.
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Property Value Citation(s)

Molecular Weight 92.05 g/mol [1][2][5]

IUPAC Name 2,2-dihydroxyacetic acid [3]

Synonyms
Glyoxylic acid monohydrate,

Formylformic acid
[4][5]

Melting Point 49-52 °C

InChI Key
GOCCREQJUBABAL-

UHFFFAOYSA-N
[3]

SMILES C(C(=O)O)(O)O [2][3]

Purity
≥95% to ≥98% (Varies by

supplier)
[2][5]

Appearance
White to light yellow crystalline

powder
[4]

Storage Conditions
-20°C or -80°C, stored under

nitrogen
[1][2][6]

Biological Role and Research Applications
2,2-Dihydroxyacetic acid is an endogenous metabolite with significant roles in various

biological processes and synthetic applications.[7][8]

Metabolic Significance: The Glyoxylate Cycle A key role of 2,2-dihydroxyacetic acid (as

glyoxylate) is as a central intermediate in the glyoxylate cycle.[1][5] This metabolic pathway is

crucial for certain organisms, including bacteria, fungi, and plants, enabling them to synthesize

carbohydrates from fatty acids.[1][5] This is particularly important for energy production and

growth when simple sugars are unavailable. The core enzymes in this cycle are isocitrate lyase

and malate synthase.[1]
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Caption: The Glyoxylate Cycle pathway involving 2,2-dihydroxyacetic acid (Glyoxylate).

Role in Glycation and Disease As an aldehyde, 2,2-dihydroxyacetic acid is highly reactive

and can modify proteins to form advanced glycation end products (AGEs).[1][5] The

accumulation of AGEs is implicated in the pathogenesis of various diseases, including diabetic

complications. Furthermore, it is associated with primary hyperoxaluria, an inborn error of

metabolism.[5][9]

Applications in Chemical Synthesis 2,2-Dihydroxyacetic acid serves as a versatile

intermediate in organic synthesis. It is notably used in the production of 3-aminocoumarone

derivatives. These derivatives exhibit significant chemiluminescence, making them valuable for

developing assays to detect hydrogen peroxide or evaluate enzyme activity, such as that of

urease.[6]
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Caption: Workflow for the application of 2,2-dihydroxyacetic acid in chemiluminescence

assays.

Experimental Protocols
Detailed and reproducible protocols are critical for research. The following section outlines

methodologies for preparing solutions of 2,2-dihydroxyacetic acid for experimental use.

Protocol: Preparation of Stock Solutions

Due to its reactivity and potential for degradation, stock solutions should be prepared fresh. If

storage is necessary, solutions should be aliquoted and stored under nitrogen to minimize

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b7802653?utm_src=pdf-body-img
https://www.benchchem.com/product/b7802653?utm_src=pdf-body
https://www.benchchem.com/product/b7802653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


oxidation and hydrolysis.[6]

Storage of Stock Solutions:

-80°C for up to 6 months.[6]

-20°C for up to 1 month.[6]

Note: Avoid repeated freeze-thaw cycles.[7]

Dissolution Procedure:

Select the appropriate solvent based on the required final concentration and vehicle

compatibility for the experiment.

Add the solvent to the vial containing the powdered 2,2-dihydroxyacetic acid.

If precipitation or phase separation occurs, gentle heating (e.g., to 37°C) and/or sonication

in an ultrasonic bath can be used to facilitate complete dissolution.[6][7]

Solubility Data

The solubility of 2,2-dihydroxyacetic acid has been determined in various solvent systems

commonly used in drug discovery and development. The data below is crucial for formulation

design.[6]

Solvent System
Achieved Concentration &
Appearance

Citation

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

≥ 2.5 mg/mL (27.16 mM);

Clear solution
[6]

10% DMSO, 90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL (27.16 mM);

Clear solution
[6]

10% DMSO, 90% Corn Oil
≥ 2.5 mg/mL (27.16 mM);

Clear solution
[6]

Water Highly soluble [1][4]
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Safety and Handling
Appropriate safety measures must be observed when handling 2,2-dihydroxyacetic acid.

Signal Word: Danger

Hazard Statements:

H290: May be corrosive to metals.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

Recommendations: Handle in a well-ventilated area using appropriate personal protective

equipment (PPE), including gloves and safety glasses. Refer to the Material Safety Data

Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydroxyacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com
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